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Abstract
Aurein 1.2 is a cationic antimicrobial peptide (AMP) originally isolated from the skin secretions

of the Australian Southern bell frog, Litoria aurea and Litoria raniformis.[1] This 13-amino acid

peptide has garnered significant interest within the scientific community due to its broad-

spectrum antimicrobial activity against various pathogens, including antibiotic-resistant strains,

as well as its potential as an anticancer agent. This technical guide provides a comprehensive

overview of the chemical properties, biological activities, and mechanism of action of Aurein
1.2. Detailed experimental protocols for key assays and visualizations of its mode of action are

included to facilitate further research and development.

Peptide Sequence and Chemical Properties
Aurein 1.2 is a relatively short peptide with a C-terminal amidation, a common feature in

antimicrobial peptides that enhances their stability and activity.

Amino Acid Sequence: GLFDIIKKIAESF-NH₂

Chemical and Physical Properties
A summary of the key chemical and physical properties of Aurein 1.2 is presented in the table

below. These properties are crucial for understanding its interaction with biological membranes

and its overall activity.
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Property Value Source

Molecular Formula C₇₁H₁₁₄N₁₆O₁₈ [1]

Molecular Weight 1479.77 g/mol [1]

Monoisotopic Mass 1478.84970085 Da [2]

Net Charge (pH 7.0) +1 [3]

Isoelectric Point (pI)

The isoelectric point has not

been explicitly stated in the

provided search results.

However, with a net positive

charge at neutral pH, the pI is

expected to be alkaline.

Hydrophobicity (XLogP3) -3.8

Structure
Predominantly α-helical in

membrane environments

Biological Activity
Aurein 1.2 exhibits a wide range of biological activities, with its antimicrobial and anticancer

properties being the most extensively studied.

Antimicrobial Activity
Aurein 1.2 is active against a variety of Gram-positive bacteria. Its efficacy against Gram-

negative bacteria is generally lower. The table below summarizes the Minimum Inhibitory

Concentrations (MIC) of Aurein 1.2 against several microorganisms.
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Microorganism Strain MIC (µM) MIC (µg/mL) Source

Enterococcus

faecalis
ATCC 29212 - 16

Staphylococcus

aureus
ATCC 25923 - 1-16

Streptococcus

pyogenes
ATCC 19615 - 1-16

Escherichia coli ATCC 25922 - 256

Pseudomonas

aeruginosa
ATCC 27853 - 256

Candida albicans ATCC 90028 - 32

Enterococcus

faecalis
Clinical Isolate 22 -

Anticancer Activity
In addition to its antimicrobial properties, Aurein 1.2 has demonstrated cytotoxic activity

against various cancer cell lines. It is believed to trigger apoptotic cell death by disrupting the

cell membrane or mitochondrial membranes of cancerous cells.

Mechanism of Action: The Carpet Model
The primary mechanism by which Aurein 1.2 exerts its antimicrobial and anticancer effects is

through the disruption of cellular membranes. It is widely accepted that Aurein 1.2 follows the

"carpet model" of membrane interaction.

In this model, the cationic peptide initially binds to the negatively charged components of the

target cell membrane, such as phospholipids. As the peptide concentration on the membrane

surface increases, it forms a "carpet-like" layer. This accumulation disrupts the membrane's

integrity, leading to the formation of transient pores or micelles and ultimately causing cell lysis.
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Fig. 1: The "Carpet Model" mechanism of action of Aurein 1.2.
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Experimental Protocols
This section outlines the methodologies for key experiments used to characterize Aurein 1.2.

Determination of Minimum Inhibitory Concentration
(MIC)
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth

of a microorganism. A common method for determining the MIC of antimicrobial peptides is the

broth microdilution assay.

Prepare serial dilutions of Aurein 1.2

Add peptide dilutions to the wells

Inoculate microtiter plate wells with standardized bacterial suspension

Incubate the plate at 37°C for 18-24 hours

Read the plate visually or with a plate reader to determine the lowest concentration with no visible growth (MIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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